1-Phenyl-2-(pyridin-4-yl)ethanamine

• Molecular Formula: C13H14N2
• Molecular Weight: 198.26 g/mol
• IUPAC Name: 1-phenyl-2-pyridin-4-ylethanamine
• InChI: InChI=1S/C13H14N2/c14-13(12-4-2-1-3-5-12)10-11-6-8-15-9-7-11/h1-9,13H,10,14H2
• InChI Key: NGMVNSGOEZINAJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(CC2=CC=NC=C2)N

Description

1-Phenyl-2-(pyridin-4-yl)ethanamine is a useful research compound. Its molecular formula is C13H14N2 and its molecular weight is 198.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of (2) (1.98 g, 10.0 mmol), ammonium acetate (23.2 g, 300 mmol), and sodium cyanoborohydride (4.63 g, 69.9 mmol) in IPA (100 mL) was heated at 80° C. overnight. The mixture was evaporated under reduced pressure to remove IPA. The residue was diluted with water, and basified with NaOH (2M) to pH>7. The aqueous layer was extracted with dichloromethane (3×). The pooled organic layer was removed under vacuum. The residue was purified by chromatography on silica gel (100% ethyl acetate, then 10% saturated ammonia methanol in dichloromethane) to give 1-phenyl-2-(pyridin-4-yl)ethanamine (3) as a clear oil (0.780 g, 3.94 mmol, 39% yield).